Cas no 548763-23-1 (1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide)

• Product Name: 1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide
• CAS No: 548763-23-1
• MF: C₁₂H₂₀IN₃O
• MW: 349.211174964905
• CID: 1593749
• PubChem ID: 43145426
• Update Time: 2025-07-28

1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-[(cyclohexylmethylamino)carbonyl]-3-methyl-, iodide
• SCHEMBL5649267
• 1-{[cyclohexyl(methyl)amino]carbonyl}-3-methyl-1H-imidazol-3-ium iodide
• N-cyclohexyl-N,3-dimethylimidazol-3-ium-1-carboxamide;iodide
• G44971
• 548763-23-1
• AVEHBIJDMYZQAW-UHFFFAOYSA-M
• 1-[cyclohexyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide
• CS-0263558
• 3-(cyclohexyl-methyl-carbamoyl)-1-methyl-3H-imidazol-1-ium iodide
• EN300-88214
• 1-[cyclohexyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-iumiodide
• 3-[cyclohexyl(methyl)carbamoyl]-1-methylimidazol-1-ium iodide

• Inchi： 1S/C12H20N3O.HI/c1-13-8-9-15(10-13)12(16)14(2)11-6-4-3-5-7-11;/h8-11H,3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key： AVEHBIJDMYZQAW-UHFFFAOYSA-M
• SMILES： [I-].O=C(N1C=C[N+](C)=C1)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 328.9082
• Monoisotopic Mass: 349.06511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 40.31